Cas no 1009368-27-7 (2-(2-Amino-4-fluorophenyl)propan-2-ol)

• Product Name: 2-(2-Amino-4-fluorophenyl)propan-2-ol
• CAS No: 1009368-27-7
• MF: C₉H₁₂FNO
• MW: 169.20
• CID: 5520930
• PubChem ID: 117104072
• Update Time: 2025-10-31

2-(2-Amino-4-fluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-fluoro-α,α-dimethylbenzenemethanol (ACI)
• 2-(2-Amino-4-fluorophenyl)propan-2-ol
• 1009368-27-7
• G73316

• Inchi： 1S/C9H12FNO/c1-9(2,12)7-4-3-6(10)5-8(7)11/h3-5,12H,11H2,1-2H3
• InChI Key： BEHDSAGCMVOCMD-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=CC=1N)F)(O)(C)C

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(2-Amino-4-fluorophenyl)propan-2-ol

2-(2-Amino-4-fluorophenyl)propan-2-ol: A Comprehensive Overview

The compound CAS No. 1009368-27-7, also known as 2-(2-Amino-4-fluorophenyl)propan-2-ol, is a fascinating molecule with a rich structure and diverse applications. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and potential for further exploration. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of this compound.

CAS No. 1009368-27-7 is a derivative of propanol, featuring a fluorinated aromatic ring with an amino group substitution. The presence of both amino and fluoro groups introduces interesting electronic and steric effects, making this compound a valuable building block in organic synthesis. Recent studies have highlighted its role in the development of bioactive molecules, particularly in the context of drug discovery.

The synthesis of 2-(2-Amino-4-fluorophenyl)propan-2-ol involves a multi-step process that typically begins with the preparation of the aromatic precursor. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis pathway. The use of transition metal catalysts has been particularly effective in enhancing reaction efficiency and selectivity.

In terms of applications, this compound has shown promise in the pharmaceutical industry as a precursor for bioactive agents. Its ability to form hydrogen bonds and participate in π-interactions makes it an ideal candidate for drug design targeting specific biological pathways. Recent research has focused on its potential as an anti-inflammatory agent and its role in modulating enzyme activity.

Moreover, CAS No. 1009368-27-7 has been investigated for its use in materials science, particularly in the development of advanced polymers and coatings. Its unique chemical structure allows for tailored surface properties, making it suitable for applications in electronics and biotechnology.

The study of 2-(2-Amino-4-fluorophenyl)propan-2-ol continues to evolve with advancements in computational chemistry and experimental techniques. Computational models have provided deeper insights into its electronic structure and reactivity, enabling researchers to predict its behavior in various chemical environments.

In conclusion, CAS No. 1009368-27-7 stands as a testament to the ingenuity of modern chemistry, offering a versatile platform for innovation across multiple disciplines. As research progresses, this compound is expected to unlock new possibilities in drug development, materials science, and beyond.